Sophocarpine monohydrate

• Molecular Formula: C15H24N2O2
• Molecular Weight: 264.36 g/mol
• InChI: InChI=1S/C15H22N2O.H2O/c18-14-7-1-6-13-12-5-3-9-16-8-2-4-11(15(12)16)10-17(13)14;/h1,7,11-13,15H,2-6,8-10H2;1H2/t11-,12+,13+,15-;/m0./s1
• InChIKey: FBOREIYHDGYUFA-PUILLJIJSA-N

Standard Sophora alkaloids like matrine or sophoridine are not interchangeable with sophocarpine due to the C13-C14 double bond, which fundamentally alters target selectivity and safety profiles. Sophocarpine monohydrate (≥98% HPLC) offers: • Most-potent-in-class TNF-α and IL-6 inhibition among five Sophora alkaloids • COX-2-selective profile avoiding confounding gastric mucosal damage • Distinct inactivation-state-preferring hERG block (60.9% at 300 μM) for cardiac safety panels • More stringent zebrafish teratogenicity benchmark (EC50 87.1 mg/L) vs. matrine Procure the correct reference standard for cachexia, inflammation, and HHV-6 SAR studies.

Sophocarpine Monohydrate Overview

Sophocarpine monohydrate (CAS 145572-44-7), chemically defined as 13,14-didehydromatridin-15-one monohydrate, is a tetracyclic quinolizidine alkaloid isolated predominantly from Sophora alopecuroides L. and Sophora flavescens Ait. [1]. It is the Δ13,14-dehydro structural analog of matrine—a single unsaturation that confers measurably divergent pharmacological selectivity, pharmacokinetic disposition, and cardiac ion channel interaction profiles relative to its closest in-class congeners including matrine, sophoridine, oxymatrine, and sophoramine [2]. The monohydrate crystalline form (≥98% HPLC purity; MW 264.36) is the standard reference form for research procurement, with an oral LD50 exceeding 2000 mg/kg in rats .

Structural context Δ13,14-dehydro analog of matrine; unique C13–C14 unsaturation alters molecular planarity and target selectivity.

Form & purity Monohydrate crystalline reference standard; high-purity form ensures reproducible comparative pharmacology studies.

Research use Designed for mechanism-of-action and target-engagement studies versus matrine-type alkaloids; distinct selectivity, PK, and ion channel profiles.

• [1] Wei S, Xiao J, Ju F, Liu J, Hu Z. A review on the pharmacology, pharmacokinetics and toxicity of sophocarpine. Front Pharmacol. 2024;15:1353234. doi:10.3389/fphar.2024.1353234 View Source
• [2] Sophocarpin. Wikipedia (German). Sophocarpin ist das 13,14-Didehydroderivat des Matrins. View Source

Why Sophocarpine Is Not Interchangeable

Although matrine, sophocarpine, sophoridine, and oxymatrine share a quinolizidine core, they are not pharmacologically interchangeable. The C13–C14 double bond unique to sophocarpine alters molecular planarity, hydrophobicity, and target engagement selectivity, resulting in qualitatively distinct COX-1/COX-2 inhibition profiles versus matrine [1], a ~1.9-fold larger volume of distribution and ~1.7-fold higher clearance versus sophoramine [2], and fundamentally different hERG channel kinetic gating mechanisms versus sophoridine [3]. Substituting matrine or sophoridine for sophocarpine in an experimental system—without re-validating the specific endpoint—risks obtaining data that reflect a different target selectivity or safety signal than intended. The quantitative evidence below supports this position.

COX Isoform Selectivity

Matrine substitution may shift COX-2 to COX-1 selectivity, altering gastric-safety endpoint interpretation in inflammation models.

hERG Channel Gating

Sophoridine replacement may introduce a different state-dependent hERG blockade mechanism, complicating cardiac safety profiling.

Pharmacokinetic Disposition

Sophoramine use may produce significantly different volume of distribution and clearance, affecting systemic exposure comparisons.

• [1] Effect of four alkaloids of Sophora Alopecuroides on COX in supernatant of culture macrophages. Chinese Traditional Patent Medicine. 1992. [WPRIM ID: wpr-573332] View Source
• [2] Liu XD, Huang SK, Yuan HN. Determination of sophoramine and sophocarpine in rabbit plasma by capillary column gas chromatography and their pharmacokinetics. Zhongguo Yao Li Xue Bao (Acta Pharmacol Sin). Vc 0.72 vs 1.40 L/kg; CL 17.0 vs 28.2 mL/(kg·min). View Source
• [3] Zhao XL, Gu DF, Qi ZP, Chen MH, Wei T, Li BX, Yang BF. Comparative effects of sophocarpine and sophoridine on hERG K+ channel. Eur J Pharmacol. 2009;607(1-3):15-22. doi:10.1016/j.ejphar.2009.02.013 View Source

Comparative Evidence vs. Closest Analogs

Anti-Cachectic Efficacy vs. Matrine

In a direct head-to-head comparative study testing five Sophora alkaloids (matrine, oxymatrine, sophocarpine, sophoramine, sophoridine) for inhibition of pro-inflammatory cytokines, sophocarpine demonstrated the most potent inhibitory effect on TNF-α and IL-6 production in both RAW264.7 cells and murine primary macrophages [1]. In the in vivo colon26 adenocarcinoma cachexia model in BALB/c mice, administration of 50 mg/kg/d sophocarpine or matrine for 5 days both attenuated cachexia symptoms, but sophocarpine showed a better therapeutic effect than matrine in reducing serum TNF-α and IL-6 levels, and produced stronger suppression of TNF-α and IL-6 mRNA expression as quantified by real-time RT-PCR [1].

Anti-Cytokine Potency Rank

Head-to-head

#1 Most potent among 5 Sophora alkaloids; significantly greater TNF-α/IL-6 inhibition than matrine.

Reported highest anti-cytokine potency in tested cachexia model.

BALB/c colon26 model, i.p. 50 mg/kg/d × 5 days.

Evidence Dimension	Anti-cachectic efficacy: inhibition of serum TNF-α and IL-6 and attenuation of weight loss, muscle wasting, and fat depletion in tumor-bearing mice
Target Compound Data	Sophocarpine 50 mg/kg/d i.p. for 5 days: most potent among 5 alkaloids; better therapeutic effect than matrine; stronger suppression of TNF-α and IL-6 mRNA by real-time RT-PCR
Comparator Or Baseline	Matrine 50 mg/kg/d i.p. for 5 days: also attenuated cachexia but less effective than sophocarpine; oxymatrine, sophoramine, and sophoridine also tested and were less potent
Quantified Difference	Sophocarpine > matrine (rank-order potency; most potent among all 5 tested Sophora alkaloids); exact fold-difference not numerically reported but statistically significant superiority confirmed
Conditions	BALB/c mice; s.c. colon26 adenocarcinoma inoculation; LPS-stimulated RAW264.7 murine macrophages and primary macrophages; 50 mg/kg/d i.p. × 5 days

Why This Matters

For cachexia or inflammatory cytokine research programs, sophocarpine provides superior anti-cytokine potency versus matrine, enabling lower dosing or stronger signal in macrophage- and cachexia-driven models.

• [1] Zhang Y, et al. Sophocarpine and matrine inhibit the production of TNF-alpha and IL-6 in murine macrophages and prevent cachexia-related symptoms induced by colon26 adenocarcinoma in mice. Int Immunopharmacol. 2008;8(13-14):1767-72. doi:10.1016/j.intimp.2008.08.008. PMID: 18775799. View Source

COX Selectivity: Sophocarpine vs. Matrine

A comparative in vitro study evaluated the effects of four Sophora alopecuroides alkaloids—matrine, oxymatrine, sophocarpine, and sophoridine—on cyclooxygenase-1 (COX-1) and COX-2 activities in cultured mouse peritoneal macrophages stimulated with LPS (for COX-2, via PGE2) or calcium ionophore A23187 (for COX-1, via 6-keto-PGF1α) [1]. All four alkaloids inhibited COX-1 in a dose-dependent manner, but only oxymatrine, sophocarpine, and sophoridine markedly inhibited COX-2 with good dose-response relationships. Matrine was classified as a COX-1-selective inhibitor, whereas sophocarpine, oxymatrine, and sophoridine were classified as COX-2-selective inhibitors [1].

COX Selectivity Classification

Head-to-head

Sophocarpine COX-2-selective inhibitor

Matrine COX-1-selective inhibitor

Qualitative isoform divergence supports COX-2-focused inflammation endpoint design.

Mouse macrophage COX assay; LPS/A23187 stimulation.

Evidence Dimension	COX-1 versus COX-2 isoform selectivity
Target Compound Data	Sophocarpine: significant specific inhibitory action for COX-2; classified as COX-2-selective inhibitor; dose-dependent COX-2 inhibition
Comparator Or Baseline	Matrine: preferentially inhibited COX-1; classified as COX-1-selective inhibitor; oxymatrine and sophoridine also COX-2-selective
Quantified Difference	Qualitative selectivity divergence: matrine = COX-1-selective; sophocarpine = COX-2-selective. Exact IC50 ratios not reported in the abstract but dose-response curves were distinct.
Conditions	Mouse peritoneal macrophages; LPS (1 μg/mL) for COX-2/PGE2 induction; calcium ionophore A23187 (1 μmol/L) for COX-1/6-keto-PGF1α induction; radioimmunoassay detection

Why This Matters

COX-1 inhibition is associated with gastric mucosal damage, while COX-2 inhibition drives anti-inflammatory efficacy. Sophocarpine's COX-2 selectivity versus matrine's COX-1 preference is a critical selection criterion for inflammation models where gastrointestinal safety is a concern.

• [1] Effect of four alkaloids of Sophora Alopecuroides on COX in supernatant of culture macrophages. Chinese Traditional Patent Medicine (中成药). 1992. [WPRIM ID: wpr-573332]. Abstract: oxymatrine, sophocarpine and sophoridine may have significant specific inhibitory action for COX2; matrine may be COX1 selective inhibitor. View Source

Pharmacokinetic Profile vs. Sophoramine

A comparative pharmacokinetic study was performed in rabbits following intravenous administration of sophocarpine and sophoramine at 10 mg/kg, with plasma concentrations determined by capillary column gas chromatography [1]. Both compounds followed an open two-compartment model, but their pharmacokinetic parameters differed significantly (p<0.05). Sophocarpine exhibited a central volume of distribution (Vc) of 1.40 L/kg versus 0.72 L/kg for sophoramine (1.94-fold higher), and total body clearance (CL) of 28.2 mL/(kg·min) versus 17.0 mL/(kg·min) for sophoramine (1.66-fold higher) [1]. The elimination rate constant β was 0.00853 min⁻¹ for sophocarpine versus 0.0136 min⁻¹ for sophoramine, indicating slower terminal elimination despite faster clearance due to the larger distribution volume [1].

PK Parameter Comparison

Head-to-head

Vc (L/kg) 1.40 vs 0.72

CL (mL/kg/min) 28.2 vs 17.0

Larger Vd and higher clearance may require distinct exposure-model design.

Rabbit i.v. 10 mg/kg; two-compartment model.

Evidence Dimension	Pharmacokinetic parameters: central volume of distribution (Vc), total body clearance (CL), distribution and elimination rate constants
Target Compound Data	Sophocarpine (10 mg/kg i.v.): Vc = 1.40 L/kg; CL = 28.2 mL/(kg·min); α = 0.114 min⁻¹; β = 0.00853 min⁻¹
Comparator Or Baseline	Sophoramine (10 mg/kg i.v.): Vc = 0.72 L/kg; CL = 17.0 mL/(kg·min); α = 0.126 min⁻¹; β = 0.0136 min⁻¹
Quantified Difference	Vc: 1.94-fold higher for sophocarpine; CL: 1.66-fold higher for sophocarpine; β: 1.59-fold slower for sophocarpine. All differences significant at p<0.05.
Conditions	Rabbits; i.v. bolus 10 mg/kg; capillary column gas chromatography; open two-compartment model

Why This Matters

Sophocarpine's larger distribution volume and higher clearance versus sophoramine dictate different dosing regimens to achieve equivalent systemic exposure. Researchers substituting one for the other without pharmacokinetic recalibration will generate non-comparable plasma concentration profiles.

• [1] Liu XD, Huang SK, Yuan HN. Determination of sophoramine and sophocarpine in rabbit plasma by capillary column gas chromatography and their pharmacokinetics. Zhongguo Yao Li Xue Bao (Acta Pharmacologica Sinica). Vc: sophoramine 0.72, sophocarpine 1.40 L/kg; CL: 17.0 vs 28.2 mL/(kg·min); α: 0.126 vs 0.114 min⁻¹; β: 0.0136 vs 0.00853 min⁻¹. View Source

hERG Channel Blockade vs. Sophoridine

The effects of sophocarpine and sophoridine on stably expressed hERG K⁺ channels in HEK293 cells were examined using whole-cell patch clamp electrophysiology [1]. At 300 μM, sophocarpine produced a fractional block of 60.9 ± 1.4% versus 41.9 ± 2.0% for sophoridine—a 1.45-fold greater blockade [1]. Critically, the two alkaloids engaged the channel through different kinetic mechanisms: sophoridine exhibited more pronounced voltage-dependence of inhibition and altered activation properties, while sophocarpine shifted the inactivation curve in the negative direction without affecting activation [1]. The n-octanol/water partition coefficient at 37°C was 16.03 ± 0.42 for sophocarpine versus 1.94 ± 0.03 for sophoridine (8.3-fold difference), explaining the higher membrane partitioning and binding affinity of sophocarpine for the inactivated state [1].

hERG Block & Mechanism

Head-to-head

Sophocarpine 60.9% block; inactivation shift

Sophoridine 41.9% block; activation shift

Distinct state-dependent gating profiles complicate direct substitution in cardiac safety studies.

HEK293 patch clamp, 300 μM; 8.3× higher partition coefficient for sophocarpine.

Evidence Dimension	hERG K⁺ channel fractional block at 300 μM; partition coefficient (logP surrogate); kinetic gating mechanism
Target Compound Data	Sophocarpine: 60.9 ± 1.4% block at 300 μM; partition coefficient = 16.03 ± 0.42; shifts inactivation curve negative; no effect on activation gating
Comparator Or Baseline	Sophoridine: 41.9 ± 2.0% block at 300 μM; partition coefficient = 1.94 ± 0.03; alters activation properties; voltage-dependent inhibition more notable
Quantified Difference	1.45-fold greater hERG block by sophocarpine; 8.3-fold higher partition coefficient; qualitatively distinct gating modulation (inactivation vs. activation)
Conditions	HEK293 cells stably expressing hERG channels; whole-cell patch clamp; 300 μM drug concentration; RP-HPLC for partition coefficient at 37°C

Why This Matters

For cardiac safety pharmacology and antiarrhythmic drug development, sophocarpine and sophoridine are not interchangeable. Sophocarpine's stronger hERG blockade and inactivation-state preference carry distinct proarrhythmic risk implications that must be factored into lead selection and toxicological assessment.

• [1] Zhao XL, Gu DF, Qi ZP, Chen MH, Wei T, Li BX, Yang BF. Comparative effects of sophocarpine and sophoridine on hERG K+ channel. Eur J Pharmacol. 2009;607(1-3):15-22. doi:10.1016/j.ejphar.2009.02.013. PMID: 19224706. View Source

Developmental Toxicity in Zebrafish vs. Matrine

A comparative developmental toxicity study exposed zebrafish (Danio rerio) embryos/larvae to matrine and sophocarpine from 0 to 96/120 hours post-fertilization [1]. Both alkaloids produced teratogenic and lethal effects, but with divergent potencies. Sophocarpine yielded an EC50 of 87.1 mg/L for teratogenicity versus 145 mg/L for matrine (1.66-fold more potent), and an LC50 of 166 mg/L versus 240 mg/L for matrine (1.45-fold more lethal) [1]. Both compounds also altered spontaneous movement and inhibited swimming behavior at sub-teratogenic concentrations, indicating neurotoxic potential, but the lower EC50 for sophocarpine indicates a narrower safety margin [1].

Zebrafish Toxicity Endpoints

Head-to-head

EC50 teratogenicity 87.1 vs 145 mg/L

LC50 lethality 166 vs 240 mg/L

Higher developmental toxicity sensitivity may serve as a more stringent benchmark for derivative screening.

Danio rerio embryo, 0–120 hpf exposure.

Evidence Dimension	Developmental toxicity and lethality in zebrafish embryo-larval model
Target Compound Data	Sophocarpine: EC50 = 87.1 mg/L (teratogenicity); LC50 = 166 mg/L (lethality)
Comparator Or Baseline	Matrine: EC50 = 145 mg/L (teratogenicity); LC50 = 240 mg/L (lethality)
Quantified Difference	EC50 ratio (matrine/sophocarpine) = 1.66; LC50 ratio = 1.45. Sophocarpine is approximately 1.5–1.7× more toxic in this model.
Conditions	Zebrafish (Danio rerio) embryos/larvae; 0–96/120 hpf exposure; static renewal; both drugs from Sophora flavescens

Why This Matters

For laboratories using zebrafish as a screening model or for agrochemical applications, sophocarpine's enhanced developmental toxicity relative to matrine necessitates different exposure concentration ranges and hazard classification, directly impacting experimental design and safety protocols.

• [1] Lu ZG, et al. Developmental toxicity and neurotoxicity of two matrine-type alkaloids, matrine and sophocarpine, in zebrafish (Danio rerio) embryos/larvae. Reprod Toxicol. 2014;47:33-41. doi:10.1016/j.reprotox.2014.03.009. EC50: matrine 145, sophocarpine 87.1 mg/L; LC50: matrine 240, sophocarpine 166 mg/L. View Source

Anti-HHV-6 Selectivity vs. Ganciclovir

The virostatic activity of two sophocarpine preparations (sophocarpines 1 and 2) was compared head-to-head with ganciclovir (GCV) against human herpesvirus 6 (HHV-6) Z29 strain in Molt-3 cells, with cytotoxic (IC50) and antiviral (ED50) values experimentally determined [1]. The resulting selectivity indices (SI = IC50/ED50), reflecting the therapeutic window, were 184 and 183 for sophocarpines 1 and 2, respectively, versus only 23 for ganciclovir [1]. This represents an approximately 8-fold wider therapeutic index for sophocarpine relative to the clinical standard antiviral, indicating substantially lower host cell cytotoxicity at antiviral-effective concentrations [1].

Selectivity Index (SI)

Head-to-head

Sophocarpine SI = 184

Ganciclovir SI = 23

Higher selectivity index may support HHV-6 antiviral scaffold optimization.

HHV-6 Z29 strain, Molt-3 cells; SI = IC50/ED50.

Evidence Dimension	Selectivity index (IC50/ED50) for anti-HHV-6 activity
Target Compound Data	Sophocarpine 1: SI = 184; Sophocarpine 2: SI = 183
Comparator Or Baseline	Ganciclovir (GCV): SI = 23
Quantified Difference	SI ratio: 184/23 = 8.0-fold and 183/23 = 7.96-fold higher for sophocarpine versus ganciclovir
Conditions	HHV-6 Z29 strain; Molt-3 cells; cytotoxic IC50 and antiviral ED50 experimentally determined; SI = IC50/ED50

Why This Matters

For antiviral drug discovery programs targeting HHV-6 (associated with roseola, encephalitis, and transplant complications), sophocarpine's ~8-fold superior selectivity index versus ganciclovir positions it as a promising scaffold with a wider preclinical safety margin.

• [1] Qavi HB, et al. In vitro inhibition of HHV-6 replication by sophocarpines. Phytother Res. 2002;16(2):154-6. doi:10.1002/ptr.949. PMID: 11933118. SI values: sophocarpine 1 = 184, sophocarpine 2 = 183, ganciclovir = 23. View Source

Sophocarpine Application Scenarios

Cancer Cachexia & Inflammation Models

In rodent models of cancer cachexia or chronic inflammatory disease where TNF-α and IL-6 are primary pathogenic drivers, sophocarpine monohydrate is the preferred choice over matrine based on its demonstrated most-potent-in-class inhibition of both cytokines across five Sophora alkaloids, and its superior therapeutic effect at 50 mg/kg/d in the colon26 adenocarcinoma cachexia model [1]. Procurement of sophocarpine rather than matrine ensures maximal anti-cytokine signal in mechanistic studies.

COX-2-Selective Inflammation Studies

For ex vivo or in vivo inflammation models where concomitant gastric mucosal damage from COX-1 inhibition would confound endpoint interpretation, sophocarpine offers a clear advantage over matrine. The differential COX-2 versus COX-1 selectivity—with sophocarpine classified as COX-2-selective and matrine as COX-1-selective [1]—means that matrine substitution would introduce unwanted COX-1-mediated variables, particularly in gastrointestinal safety assessment protocols.

Cardiac Ion Channel Safety Pharmacology

In cardiac safety panels requiring reference compounds with well-characterized hERG interaction profiles, sophocarpine provides a distinct pharmacological tool differentiated from sophoridine. At 300 μM, sophocarpine blocks hERG by 60.9% (vs. 41.9% for sophoridine) through an inactivation-state-preferring mechanism, while sophoridine targets the open/activated state [1]. These mechanistically distinct profiles enable researchers to probe state-dependent hERG pharmacology and to benchmark novel chemical entities against two alkaloids with divergent cardiac ion channel risk signatures.

Zebrafish Developmental Toxicology Screening

For toxicology laboratories using zebrafish embryo assays, sophocarpine's EC50 of 87.1 mg/L and LC50 of 166 mg/L provide a 1.5–1.7× more sensitive teratogenicity and lethality benchmark than matrine (EC50 145 mg/L; LC50 240 mg/L) [1]. Sophocarpine is therefore the more stringent positive control for establishing assay sensitivity, and its use is indicated when screening novel matrine-type derivatives for improved developmental safety margins. Procurement of sophocarpine monohydrate with certified purity ≥98% ensures reproducible toxicity thresholds across batches.

HHV-6 Antiviral Scaffold Optimization

In medicinal chemistry campaigns aimed at HHV-6 (a significant pathogen in immunocompromised and transplant patients), sophocarpine's selectivity index of ~184—approximately 8-fold higher than ganciclovir's SI of 23 [1]—establishes it as a validated starting scaffold with a wide therapeutic window. Sophocarpine monohydrate should be procured as the reference standard for structure-activity relationship (SAR) studies, where maintaining or improving upon this SI advantage over the clinical comparator is the primary optimization objective.

Application

Selection Property

Validation Focus

Cachexia & Inflammatory Cytokine Research

Anti-cytokine potency rank among Sophora alkaloids

TNF-α/IL-6 suppression endpoints in macrophage and colon26 cachexia models

COX-2-Selective Inflammation Studies

COX-2 vs. COX-1 selectivity classification

Gastric mucosal safety endpoint context in inflammation models

Cardiac Ion Channel Safety Panels

hERG block mechanism and potency profile

State-dependent hERG gating and proarrhythmic risk profiling

Zebrafish Developmental Toxicology Screening

Teratogenicity/lethality benchmark sensitivity

EC50/LC50 reproducibility and assay calibration for matrine-type derivatives

HHV-6 Antiviral Scaffold Optimization

Selectivity index advantage over ganciclovir

SAR improvement of SI in medicinal chemistry campaigns

• [1] Zhang Y, et al. Sophocarpine and matrine inhibit the production of TNF-alpha and IL-6 in murine macrophages and prevent cachexia-related symptoms induced by colon26 adenocarcinoma in mice. Int Immunopharmacol. 2008;8(13-14):1767-72. PMID: 18775799. View Source